4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride

• CAS No.: 85409-46-7
• Molecular Formula: C18H34Cl2N2O
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 4-dodecoxybenzene-1,3-diamine;dihydrochloride
• InChI: InChI=1S/C18H32N2O.2ClH/c1-2-3-4-5-6-7-8-9-10-11-14-21-18-13-12-16(19)15-17(18)20;;/h12-13,15H,2-11,14,19-20H2,1H3;2*1H
• InChI Key: XXWWSGJRWGPPNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=C(C=C(C=C1)N)N.Cl.Cl

Description

4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride is a chemical compound with the molecular formula C18H32N2O.2ClH and a molecular weight of 365.4 g/mol. It is known for its applications in various scientific research fields due to its unique chemical properties.

Preparation Methods

The synthesis of 4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride typically involves the reaction of 4-(Dodecyloxy)benzene-1,3-diamine with hydrochloric acid to form the dihydrochloride salt. The reaction conditions often include controlled temperature and pH to ensure the purity and yield of the product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Scientific Research Applications

4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

4-(Dodecyloxy)benzene-1,3-diamine dihydrochloride can be compared with other similar compounds such as:

4-(Dodecyloxy)-1,3-benzenediamine: Similar structure but without the dihydrochloride salt form.

4-(Dodecyloxy)benzene-1,3-diamine: The base form of the compound without the hydrochloride addition.

These comparisons highlight the unique properties of this compound, such as its enhanced solubility and stability due to the dihydrochloride form.